Cas no 3524-09-2 (2,1,3-Benzoxadiazole, 5,6-dinitro-, 1-oxide)

• Product name: 2,1,3-Benzoxadiazole, 5,6-dinitro-, 1-oxide
• CAS No: 3524-09-2
• MF: C₆H₂N₄O₆
• MW: 226.10328
• CID: 1469009
• PubChem ID: 23270263

2,1,3-Benzoxadiazole, 5,6-dinitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5,6-dinitro-, 1-oxide
• 5,6-dinitrobenzofuroxan
• 5,6-Dinitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
• 3524-09-2
• DTXSID00632062
• SCHEMBL23441719

• Inchi： InChI=1S/C6H2N4O6/c11-8(12)5-1-3-4(10(15)16-7-3)2-6(5)9(13)14/h1-2H
• InChI Key： TVGVEHVJAZSJMK-UHFFFAOYSA-N
• SMILES： C1=C(C(=CC2=[N+](ON=C21)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.99746
• Monoisotopic Mass: 225.99743380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 139.25